Cas no 89106-52-5 (Benzenemethanol, α-ethyl-5-methoxy-2-methyl-)

Benzenemethanol, α-ethyl-5-methoxy-2-methyl- structure
89106-52-5 structure
Product Name:Benzenemethanol, α-ethyl-5-methoxy-2-methyl-
CAS No:89106-52-5
MF:C11H16O2
MW:180.243543624878
CID:612167
Update Time:2023-11-18

Benzenemethanol, α-ethyl-5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethyl-5-methoxy-2-methyl-
    • Benzenemethanol, alpha-ethyl-5-methoxy-2-methyl-
    • CID 92010929
    • Benzenemethanol, α-ethyl-5-methoxy-2-methyl-
    • 1-(5-methoxy-2-methylphenyl)propan-1-ol
    • α-Ethyl-5-methoxy-2-methylbenzenemethanol
    • Inchi: 1S/C11H16O2/c1-4-11(12)10-7-9(13-3)6-5-8(10)2/h5-7,11-12H,4H2,1-3H3
    • InChI Key: NIDKYIPOHMMHEX-UHFFFAOYSA-N
    • SMILES: OC(CC)C1C=C(C=CC=1C)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 1.016±0.06 g/cm3(Predicted)
  • Boiling Point: 287.7±28.0 °C(Predicted)
  • pka: 14.50±0.20(Predicted)
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